Cas no 1538683-00-9 (2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid
• CAS No: 1538683-00-9
• MF: C₉H₆F₂O₃
• MW: 200.138949871063
• CID: 6387779
• PubChem ID: 80115153
• Update Time: 2025-05-20

2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid
• AKOS018676471
• 1538683-00-9
• EN300-1870668

• Inchi： 1S/C9H6F2O3/c1-4-2-7(11)5(3-6(4)10)8(12)9(13)14/h2-3H,1H3,(H,13,14)
• InChI Key： JJLAAUWBMXECGH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)O)=O)C(=CC=1C)F

Computed Properties

• Exact Mass: 200.02850037g/mol
• Monoisotopic Mass: 200.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid

2-(2,5-Difluoro-4-Methylphenyl)-2-Oxoacetic Acid: A Comprehensive Overview

The compound with CAS No. 1538683-00-9, known as 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The difluoro and methyl substituents on the phenyl ring contribute to its distinct chemical behavior, making it a valuable compound for further research.

Recent studies have highlighted the importance of difluorophenyl groups in modulating the pharmacokinetic properties of drugs. The presence of these groups in 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid suggests that it may exhibit favorable absorption and distribution characteristics. Additionally, the oxoacetic acid moiety is known to participate in various biochemical reactions, further enhancing its potential as a lead compound in medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex molecules. Researchers have explored its role in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The methylphenyl group has been shown to stabilize certain reactive intermediates during synthesis, facilitating the formation of stable derivatives.

Moreover, the difluorophenyl substituents have been linked to enhanced binding affinity for certain protein targets. This makes 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid a promising candidate for drug design targeting specific enzymes or receptors. Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems, providing deeper insights into its potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. The choice of synthetic pathway depends on the desired purity and scalability of the process. Researchers have also investigated green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields.

The structural versatility of 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid has led to its exploration in diverse fields such as agrochemistry and materials science. In agrochemistry, derivatives of this compound have shown promise as herbicides due to their ability to inhibit key enzymes involved in plant metabolism. In materials science, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensor development.

Looking ahead, ongoing research aims to optimize the pharmacokinetic profile of this compound by modifying its substituents. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has enabled precise characterization of its metabolites and degradation products. These studies are crucial for understanding its safety profile and potential toxicity.

In conclusion, CAS No. 1538683-00-9, or 2-(2,5-difluoro-4-methylphenyl)-2-oxoacetic acid, represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and material development.